Cas no 1138323-75-7 ((R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid)

(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid is a chiral amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amine functionality. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity, ensuring controlled enantioselective reactions. The Cbz group offers selective deprotection under mild hydrogenolysis conditions, enhancing its utility in multi-step synthetic routes. Its branched alkyl side chain contributes to steric and electronic modulation, making it useful in designing bioactive molecules. The carboxylic acid moiety allows further functionalization, facilitating its incorporation into complex molecular architectures. This compound is commonly employed in research applications requiring precise chiral building blocks.
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid structure
1138323-75-7 structure
Product Name:(R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid
CAS No:1138323-75-7
MF:C14H19NO4
MW:265.30496430397
MDL:MFCD18433300
CID:3164770
PubChem ID:118705093
Update Time:2025-05-21

(R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • FD10253
    • BS-19248
    • (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoicacid
    • MFCD18433300
    • (R)-2-[(Cbz-amino)methyl]-3-methylbutanoic Acid
    • CS-0059706
    • (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid
    • (2R)-2-({[(BENZYLOXY)CARBONYL]AMINO}METHYL)-3-METHYLBUTANOIC ACID
    • 1138323-75-7
    • Cbz-(R)-2-(aminomethyl)-3-methylbutanoic acid
    • (2R)-3-methyl-2-(phenylmethoxycarbonylaminomethyl)butanoic acid
    • Butanoic acid, 3-methyl-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-, (2R)-
    • Cbz-(R)-2-(Aminomethyl)-3-methylbutanoicacid
    • DS-018880
    • MDL: MFCD18433300
    • Inchi: 1S/C14H19NO4/c1-10(2)12(13(16)17)8-15-14(18)19-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,18)(H,16,17)/t12-/m0/s1
    • InChI Key: RYEFCGYTOBTQNU-LBPRGKRZSA-N
    • SMILES: OC([C@@H](CNC(=O)OCC1C=CC=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 265.13140809g/mol
  • Monoisotopic Mass: 265.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.6Ų

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(R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:1138323-75-7)
Order Number:A1231596
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:43
Price ($):215
Email:sales@amadischem.com

Additional information on (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid

Comprehensive Overview of (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid (CAS No. 1138323-75-7)

(R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid (CAS No. 1138323-75-7) is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as (R)-Cbz-protected leucine derivative, is a key intermediate in the synthesis of peptides and bioactive molecules. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a branched alkyl chain, makes it highly valuable for stereoselective reactions and drug development.

The growing interest in chiral building blocks and peptide therapeutics has positioned (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid as a compound of high relevance. Researchers are increasingly exploring its potential in the design of enzyme inhibitors, antiviral agents, and targeted drug delivery systems. The compound's stereochemical purity and functional group compatibility are critical factors driving its adoption in modern medicinal chemistry.

One of the most frequently asked questions about CAS No. 1138323-75-7 is its role in asymmetric synthesis. The compound's (R)-configuration allows for precise control over reaction outcomes, making it indispensable for producing enantiomerically pure pharmaceuticals. Additionally, its Cbz-protected amine group offers selective deprotection opportunities, enabling versatile modifications in multi-step syntheses.

In the context of green chemistry, (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid is also gaining attention for its potential in sustainable synthesis routes. With the pharmaceutical industry shifting toward eco-friendly processes, this compound's compatibility with catalytic methods and biodegradable reagents aligns well with global sustainability goals.

From a commercial perspective, the demand for high-purity chiral intermediates like CAS No. 1138323-75-7 is on the rise. Suppliers and manufacturers are focusing on scalable production and cost-effective purification techniques to meet the needs of academic and industrial researchers. The compound's stability under standard conditions further enhances its practicality for long-term storage and transportation.

In summary, (R)-2-((((benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid (CAS No. 1138323-75-7) is a versatile and strategically important compound in organic and medicinal chemistry. Its applications span from peptide synthesis to drug discovery, and its alignment with sustainable chemistry trends ensures its continued relevance in scientific advancements.

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Amadis Chemical Company Limited
(CAS:1138323-75-7)
A1231596
Purity:99%
Quantity:1g
Price ($):215
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